Cas no 408-27-5 (8-fluorooctan-1-ol)

• Product Name: 8-fluorooctan-1-ol
• CAS No: 408-27-5
• Molecular Formula: C₈H₁₇OF
• Molecular Weight: 148.21838
• CID: 841733
• PubChem ID: 9856

8-fluorooctan-1-ol Properties

Names and Identifiers

• 8-fluorooctan-1-ol
• 8-FLUORO-1-OCTANOL
• BRN 1698110
• 1-OCTANOL, 8-FLUORO-
• 8-Fluor-1-octanol
• 8-Fluor-octan-1-ol
• 8-fluoro-octan-1-ol
• 8-Fluorooctanol
• AC1L1TZ7
• AC1Q4OSN
• CTK4I3840
• DTXSID30961216
• omega-Fluorooctanol
• 4-01-00-01766 (Beilstein Handbook Reference)
• SCHEMBL2541526
• 408-27-5

• InChIKey： DGGXBEHZGMUMOU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17FO/c9-7-5-3-1-2-4-6-8-10/h10H,1-8H2
• SMILES： C(CCCCF)CCCO

Computed Properties

• Exact Mass: 148.12641
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 148.126343324g/mol
• Heavy Atom Count: 10
• Complexity: 57.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23